1-(2-Methoxyphenyl)-3-chloro-2-propanol
Cat. No. B8463915
M. Wt: 200.66 g/mol
InChI Key: YLWMOTAVTBVYKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([O:8][CH3:9])[cH:4][cH:5][cH:6][cH:7]1.[CH2:10]([Li:11])[CH2:12][CH2:13][CH3:14].[CH:15]1([CH2:16][Cl:17])[CH2:18][O:19]1.[O:20]1[CH2:21][CH2:22][CH2:23][CH2:24]1>>[c:2]1([CH2:18][CH:15]([CH2:16][Cl:17])[OH:19])[c:3]([O:8][CH3:9])[cH:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccccc1Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
ClCC1CO1
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C1CCOC1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COc1ccccc1CC(O)CCl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
